Cas no 97844-30-9 (Benzeneacetonitrile,3-amino-a-methyl-)

• Product name: Benzeneacetonitrile,3-amino-a-methyl-
• CAS No: 97844-30-9
• MF: C₉H₁₀N₂
• MW: 146.189101696014
• CID: 801391
• PubChem ID: 13471339

Benzeneacetonitrile,3-amino-a-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile,3-amino-a-methyl-
• 2-(3-aminophenyl)propanenitrile
• Benzeneacetonitrile, 3-amino-alpha-methyl- (9CI)
• SCHEMBL1886385
• DTXSID20541667
• EN300-701383
• MCPQSISLNICHHY-UHFFFAOYSA-N
• 2-(3-amino-phenyl)-propionitrile
• AKOS006221425
• 2-(3-aminophenyl)propionitrile
• Benzeneacetonitrile,3-amino-alpha-methyl-(9ci)
• 97844-30-9

• Inchi： InChI=1S/C9H10N2/c1-7(6-10)8-3-2-4-9(11)5-8/h2-5,7H,11H2,1H3
• InChI Key： MCPQSISLNICHHY-UHFFFAOYSA-N
• SMILES： CC(C#N)C1=CC(=CC=C1)N

Computed Properties

• Exact Mass: 146.084398327g/mol
• Monoisotopic Mass: 146.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.8Ų